[2-(1-Methylpyrrol-2-yl)piperidin-1-yl]-thiophen-3-ylmethanone

• IUPAC Name: [2-(1-methylpyrrol-2-yl)piperidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C15H18N2OS/c1-16-8-4-6-13(16)14-5-2-3-9-17(14)15(18)12-7-10-19-11-12/h4,6-8,10-11,14H,2-3,5,9H2,1H3
• InChI Key: KAYRQNKTBXSFPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2CCCCN2C(=O)C3=CSC=C3
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

[2-(1-Methylpyrrol-2-yl)piperidin-1-yl]-thiophen-3-ylmethanone, commonly known as MPPTM, is a compound that has gained interest in scientific research due to its potential use in various applications.

Mechanism of Action

The mechanism of action of MPPTM is not fully understood, but it is thought to involve the modulation of the sigma-1 receptor. This receptor is known to be involved in various cellular processes, including the regulation of ion channels, the modulation of intracellular calcium levels, and the regulation of protein synthesis.
Biochemical and Physiological Effects
MPPTM has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that MPPTM can modulate the activity of ion channels and regulate intracellular calcium levels. Additionally, MPPTM has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MPPTM has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has a high affinity for the sigma-1 receptor. However, there are also limitations to its use. MPPTM has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research involving MPPTM. One area of interest is in the development of new drugs that target the sigma-1 receptor. MPPTM could serve as a starting point for the development of such drugs. Additionally, further studies are needed to fully understand the mechanism of action of MPPTM and its potential therapeutic applications.
Conclusion
In conclusion, MPPTM is a compound that has gained interest in scientific research due to its potential use in various applications. It can be synthesized through a multi-step process and has been studied for its potential use in neuroscience. MPPTM modulates the sigma-1 receptor and has various biochemical and physiological effects. While there are advantages to its use in lab experiments, there are also limitations. Future research involving MPPTM could lead to the development of new drugs and a better understanding of its mechanism of action.

Synthesis Methods

MPPTM can be synthesized through a multi-step process involving the reaction of 2-(1-methylpyrrol-2-yl)piperidine with thiophene-3-carboxylic acid chloride in the presence of a base. The resulting intermediate is then reduced to yield MPPTM.

Scientific Research Applications

MPPTM has been studied for its potential use in various scientific research applications. One such application is in the field of neuroscience, where MPPTM has been shown to have an affinity for the sigma-1 receptor. This receptor is involved in various physiological processes, including neuronal signaling, calcium homeostasis, and neuroprotection.